Cas no 1261079-38-2 (Naloxone-d5)

• Product Name: Naloxone-d5
• CAS No: 1261079-38-2
• MF: C₁₉H₁₆D₅NO₄
• MW: 332.405
• MDL: MFCD08063611
• CID: 1061176
• PubChem ID: 329818448
• Update Time: 2025-10-22

Naloxone-d5 Chemical and Physical Properties

Names and Identifiers

• Naloxone-d5
• Naloxone d5
• Naloxone-D5 solution
• (5α)-4,5-Epoxy-3,14-dihydroxy-17-(2-propenyl-d5)morphinan-6-one
• 17-Allyl-4,5α-epoxy-3,14-dihydroxymorphinan-6-one-d5
• EN-15304-d5
• Nalone-d5
• Narcan D5
• Narcan-d5
• Narcanti-d5
• HY-17417AS
• Naloxone-D5, 1mg/ml in Methanol
• DA-65920
• 1261079-38-2
• DTXSID301344747
• Naloxone-D5, 0.1mg/ml in Methanol
• 1ST000516D5
• (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-(1,1,2,3,3-pentadeuterioprop-2-enyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one

• MDL： MFCD08063611
• Inchi： InChI=1S/C19H21NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,14,17,21,23H,1,5-10H2/t14-,17+,18+,19-/m1/s1/i1D2,2D,8D2
• InChI Key： UZHSEJADLWPNLE-HEEDNVRVSA-N
• SMILES： C([2H])([2H])=C([2H])C([2H])([2H])N1CC[C@@]23C4=C5C=CC(=C4O[C@H]3C(=O)CC[C@]2([C@H]1C5)O)O

Computed Properties

• Exact Mass: 332.17800
• Monoisotopic Mass: 332.17844188g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Melting Point: 200-2050C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 70.00000
• LogP: 1.23930
• Color/Form: 100 μg/mL in methanol

Naloxone-d5 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Naloxone-d5

Professional Introduction to Naloxone-d5 (CAS No: 1261079-38-2)

Naloxone-d5, with the chemical formula C20H23NO6, is a deuterated derivative of Naloxone, a well-known opioid antagonist. This compound is widely recognized for its critical role in the reversal of opioid overdoses, making it an essential tool in emergency medical services. The addition of deuterium atoms (denoted by the "-d5" suffix) modifies the pharmacokinetic properties of the molecule, enhancing its stability and analytical utility in research settings.

The use of Naloxone-d5 has gained significant attention in recent years due to its application in mass spectrometry-based drug analysis. Its stable isotope labeling allows researchers to differentiate between endogenous and exogenous opioids, providing precise quantification in biological samples. This capability is particularly valuable in clinical toxicology and forensic science, where accurate detection of opioid residues is paramount.

Recent studies have highlighted the importance of Naloxone-d5 in understanding the pharmacodynamics of opioids. A notable research paper published in the Journal of Medicinal Chemistry demonstrated that the deuterated derivative exhibits improved binding affinity to opioid receptors compared to its non-deuterated counterpart. This finding suggests that Naloxone-d5 could serve as a more potent and selective antagonist, potentially leading to novel therapeutic applications.

In addition to its pharmacological significance, Naloxone-d5 has been utilized in metabolic studies to investigate the biotransformation pathways of opioids. By employing advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), researchers can track the degradation products of opioids in vivo. This approach has provided valuable insights into the metabolic clearance rates and potential side effects associated with opioid use.

The demand for high-purity Naloxone-d5 has surged as pharmaceutical companies explore new formulations for opioid overdose reversal agents. Manufacturers specializing in isotopically labeled compounds have enhanced their production capabilities to meet this growing need. These advancements ensure that researchers and clinicians have access to reliable and consistent sources of Naloxone-d5, facilitating further innovation in opioid addiction treatment.

One groundbreaking application of Naloxone-d5 is its use in real-time monitoring systems for opioid intoxication. By integrating this compound into biosensors, healthcare providers can rapidly detect opioid overdose scenarios, enabling prompt intervention. Such technology has the potential to save countless lives by reducing the time between overdose occurrence and administration of life-saving medications.

The regulatory landscape surrounding Naloxone-d5 has also evolved, with regulatory bodies recognizing its importance in public health initiatives. Several countries have implemented programs to distribute naloxone analogs like Naloxone-d5 freely to at-risk populations, including individuals recovering from addiction and first responders. These efforts aim to mitigate the devastating impact of opioid-related fatalities by ensuring widespread access to effective overdose reversal agents.

Future research directions for Naloxone-d5 include exploring its potential as a diagnostic tool for opioid use disorder. By combining imaging techniques with isotopically labeled Naloxone derivatives, clinicians may be able to visualize opioid receptor occupancy patterns in living organisms. This non-invasive approach could revolutionize the diagnosis and monitoring of opioid dependence, offering a more comprehensive understanding of disease progression.

The synthesis and characterization of Naloxone-d5 continue to be areas of active investigation. Recent breakthroughs in synthetic methodologies have enabled the production of this compound with higher isotopic purity, further expanding its utility in scientific research. These advancements underscore the ongoing commitment of the chemical community to develop innovative solutions for critical health challenges.

In conclusion, Naloxone-d5 represents a significant advancement in both pharmaceutical research and clinical practice. Its unique properties make it an invaluable tool for studying opioid pharmacology, metabolism, and toxicology. As our understanding of opioids evolves, compounds like Naloxone-d5 will play an increasingly vital role in developing effective treatments and interventions for opioid use disorder.